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Introduction

Stripless depilatory waxes, also known as hard waxes, are a popular method for hair removal.
These compositions are applied to the skin in a molten state, allowed to solidify and entrap
hair, and then removed without the need for a separate strip. The efficacy of these waxes is
highly dependent on their rheological and mechanical properties, which are fine-tuned through
the inclusion of various additives. One such critical component is a plasticizer, which imparts
flexibility and reduces brittleness to the solidified wax film.

This document provides detailed application notes and protocols for the use of tribenzyl
citrate as a plasticizer in stripless depilatory compositions. While direct literature on tribenzyl
citrate in this specific application is limited, its function can be extrapolated from the well-
documented use of other citrate esters, such as tributyl citrate and triethyl citrate, in cosmetic
and film-forming formulations.[1][2][3] Tribenzyl citrate is anticipated to enhance the pliability
and adhesion of the wax, preventing it from cracking or breaking during removal and thereby
improving the efficiency of hair removal and user comfort.

Role of Tribenzyl Citrate in Stripless Depilatory
Compositions
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In the context of a stripless depilatory wax, which is essentially a hot-melt adhesive, tribenzyl
citrate is expected to function as a key modifying agent.[4][5] Its primary roles are
hypothesized to be:

 Plasticization: By integrating into the polymer matrix of the wax (typically composed of
rosins, resins, and waxes), tribenzyl citrate increases the flexibility of the cooled wax film.[6]
[7] This prevents the wax from becoming brittle and breaking upon removal, ensuring a clean
and efficient epilation.

 Viscosity Modification: The addition of a plasticizer can alter the viscosity of the molten wax,
potentially allowing for a lower application temperature and improved spreadability.[3]

» Adhesion Control: Plasticizers can influence the adhesive properties of the formulation,
promoting adhesion to the hair while minimizing adhesion to the skin, which can reduce pain

and skin irritation.[9]

e Solvency: As a good solvent, tribenzyl citrate can aid in the homogeneous mixing of the
various components of the wax formulation, ensuring a stable and consistent product.[1]

Formulations

The following table presents hypothetical formulations for stripless depilatory waxes, illustrating
the potential inclusion levels of tribenzyl citrate. These are starting point formulations for
research and development purposes.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1659042?utm_src=pdf-body
https://www.benchchem.com/product/b1659042?utm_src=pdf-body
https://www.specialchem.com/adhesives/guide/hot-melt-adhesives
https://www.hbfuller.com/en/blog/thegluetalkblog/2024/august/what-is-a-hot-melt-adhesive
https://www.benchchem.com/product/b1659042?utm_src=pdf-body
https://austendirect.co.uk/what-are-plasticizers-and-what-do-they-do-in-adhesives/
https://www.buehnen.de/international/blog/2024/06/18/plasticisers-a-challenge-for-bonding/
https://www.specialchem.com/adhesives/guide/plasticizers-selection-for-adhesives-and-sealants
https://bellomag.com/the-best-hard-wax-a-professionals-guide-to-superior-hair-removal/
https://www.benchchem.com/product/b1659042?utm_src=pdf-body
https://www.nbinno.com/article/plasticizers/role-tributyl-citrate-cosmetics-fragrances-ve
https://www.benchchem.com/product/b1659042?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1659042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Formulation 1

Formulation 2

Formulation 3

Ingredient Function (with Tribenzyl (High
(Control) ) o
Citrate) Plasticizer)
Glyceryl Film Former /
_ _ 60% 55% 50%

Rosinate Adhesion
Plasticizer /

Beeswax ) 20% 20% 20%
Thickener

] Thickener /

Paraffin Wax 15% 15% 15%
Structure

Tribenzyl Citrate Plasticizer 0% 5% 10%

o o Opacifier /

Titanium Dioxide 2% 2% 2%
Colorant

Chamomile )
Soothing Agent 1% 1% 1%

Extract

Fragrance Aesthetic g.s. g.s. g.s.

Total 100% 100% 100%

Experimental Protocols
Preparation of Stripless Depilatory Wax

Objective: To prepare a homogeneous stripless depilatory wax compaosition.

Materials:

Beeswax

Paraffin Wax

Glyceryl Rosinate

Tribenzyl Citrate
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e Titanium Dioxide

e Chamomile Extract

e Fragrance

e Heating mantle with a stirrer

o Beaker

e Spatula

Procedure:

o Combine the glyceryl rosinate, beeswax, and paraffin wax in the beaker.

o Heat the mixture to 85-95°C using the heating mantle while stirring continuously until all
components are melted and a homogeneous mixture is formed.

» Reduce the temperature to 75-80°C.
e Slowly add the tribenzyl citrate to the molten mixture while stirring.

e Add the titanium dioxide, chamomile extract, and fragrance, and continue to stir until the
mixture is uniform.

o Pour the molten wax into a suitable container and allow it to cool to room temperature.

Evaluation of Physicochemical Properties

Objective: To characterize the physical and chemical properties of the prepared wax
formulations.

Methods:
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Parameter

Method

Description

Melting Point

USP <741> Dropping Point

The temperature at which the
wax becomes fluid enough to
drop from a nipple under

controlled conditions.

Viscosity

Rotational Viscometer

Measure the viscosity of the
molten wax at a specified
temperature (e.g., 70°C) to

assess its flow characteristics.

Hardness

Penetrometer

Measure the depth of
penetration of a standard
needle into the solidified wax
under a known load to

determine its hardness.

Flexibility

Film Bend Test

A thin film of the wax is cast
and allowed to solidify. The film
is then bent over a mandrel of
a specific diameter to assess
its flexibility and resistance to

cracking.

Performance Evaluation

Objective: To assess the hair removal efficacy and user comfort of the stripless wax.

Methods:
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Parameter Method Description

Measure the time it takes for

the applied wax to become
Setting Time Stopwatch non-tacky and ready for

removal after application to the

skin.

Apply the wax to a defined
area of skin with hair. After
i ] ] removal, count the number of
Hair Removal Efficacy Hair Count )
hairs removed versus the
number of hairs remaining in

the treated area.

Assess the degree of wax

residue left on the skin after
Skin Adhesion Subjective Scoring removal on a scale of 1 (no

residue) to 5 (significant

residue).

Subjects rate the pain

experienced during wax
Pain Perception Visual Analog Scale (VAS) removal on a scale of 0 (no

pain) to 10 (worst possible

pain).

Evaluate the treated skin for
. o i erythema (redness) and
Skin Irritation Visual Assessment )
edema (swelling) at 1, 24, and

48 hours post-application.

Safety Considerations

Citrate esters, including tributyl and triethyl citrate, are generally considered safe for use in
cosmetic products when used within recommended concentrations.[2][10] They are recognized
for their low toxicity and non-irritating potential.[3] However, as with any cosmetic ingredient, it
is recommended to conduct a patch test before full application, especially for individuals with

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.starsbiotec.com/Tributyl-Citrate-in-Cosmetics-A-Comprehensive-Review-id69766117.html
https://www.starsbiotec.com/Is-Tributyl-Citrate-Safe-in-Cosmetics-id66685017.html
https://www.specialchem.com/cosmetics/inci-ingredients/tributyl-citrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1659042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

sensitive skin.[3] The Cosmetic Ingredient Review (CIR) has assessed the safety of several
acetylated alkyl citrates and found them to be safe as used in cosmetics.[11]

Visualizations

Formulation Components

Film Formers Waxes Plasticizer Additives
(e.g., Glyceryl Rosinate) (e.g., Beeswax, Paraffin) (Tribenzyl Citrate) (e.g., TiO2, Extracts)

Stripless Depilatory Wax

Click to download full resolution via product page

Caption: Core components of a stripless depilatory wax formulation.
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Performance Evaluation
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Data Analysis and Optimization

End: Final Formulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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